Cas no 2227849-70-7 (2-fluoro-5-(2R)-oxiran-2-ylpyridine)

• Product Name: 2-fluoro-5-(2R)-oxiran-2-ylpyridine
• CAS No: 2227849-70-7
• MF: C₇H₆FNO
• MW: 139.127045154572
• CID: 6269810
• PubChem ID: 165625755
• Update Time: 2025-05-28

2-fluoro-5-(2R)-oxiran-2-ylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(2R)-oxiran-2-ylpyridine
• 2-fluoro-5-[(2R)-oxiran-2-yl]pyridine
• EN300-1794619
• 2227849-70-7

• Inchi： 1S/C7H6FNO/c8-7-2-1-5(3-9-7)6-4-10-6/h1-3,6H,4H2/t6-/m0/s1
• InChI Key： WLKWNMWETURNQE-LURJTMIESA-N
• SMILES： FC1=CC=C(C=N1)[C@@H]1CO1

Computed Properties

• Exact Mass: 139.043341977g/mol
• Monoisotopic Mass: 139.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 25.4Ų

Additional information on 2-fluoro-5-(2R)-oxiran-2-ylpyridine

Recent Advances in the Study of 2-fluoro-5-(2R)-oxiran-2-ylpyridine (CAS: 2227849-70-7)

The compound 2-fluoro-5-(2R)-oxiran-2-ylpyridine (CAS: 2227849-70-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This epoxide-containing pyridine derivative is being explored for its unique reactivity and biological activity, particularly in the context of targeted covalent inhibitors. Recent studies have focused on its synthesis, mechanism of action, and therapeutic potential, positioning it as a promising candidate for further investigation.

A key area of interest is the compound's role as a covalent modifier of biological targets. The (2R)-oxiran-2-yl (epoxide) moiety is known for its ability to form stable covalent bonds with nucleophilic residues in proteins, such as cysteine or lysine. This property has been leveraged in the design of covalent inhibitors for enzymes involved in disease pathways. For instance, recent research has demonstrated the compound's efficacy in inhibiting specific kinases and proteases, highlighting its potential in oncology and inflammatory diseases.

In terms of synthetic chemistry, advancements have been made in the enantioselective synthesis of 2-fluoro-5-(2R)-oxiran-2-ylpyridine. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic asymmetric epoxidation method, achieving high enantiomeric excess (ee > 95%) and yield (85%). This methodological improvement is critical for ensuring the consistent quality and biological activity of the compound in preclinical and clinical studies.

Pharmacokinetic and toxicological evaluations of 2-fluoro-5-(2R)-oxiran-2-ylpyridine have also been conducted. Preliminary data from in vivo models indicate favorable absorption and distribution profiles, with moderate metabolic stability. However, further optimization is required to address potential off-target effects and improve selectivity. These findings were presented at the 2024 American Chemical Society National Meeting, underscoring the compound's translational potential.

Looking ahead, the integration of computational chemistry and machine learning approaches is expected to accelerate the development of derivatives based on 2-fluoro-5-(2R)-oxiran-2-ylpyridine. Virtual screening and molecular dynamics simulations are being employed to predict binding affinities and optimize drug-like properties. Such interdisciplinary efforts are poised to unlock new therapeutic applications and enhance the compound's clinical viability.